molecular formula C8H4N2O B8650461 4-Cyanobenzonitrile oxide CAS No. 10447-96-8

4-Cyanobenzonitrile oxide

Cat. No.: B8650461
CAS No.: 10447-96-8
M. Wt: 144.13 g/mol
InChI Key: REDDCKWAMXYDEQ-UHFFFAOYSA-N
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Description

4-Cyanobenzonitrile oxide is a useful research compound. Its molecular formula is C8H4N2O and its molecular weight is 144.13 g/mol. The purity is usually 95%.
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Properties

CAS No.

10447-96-8

Molecular Formula

C8H4N2O

Molecular Weight

144.13 g/mol

IUPAC Name

4-oxycyanobenzonitrile

InChI

InChI=1S/C8H4N2O/c9-5-7-1-3-8(4-2-7)6-10-11/h1-4H

InChI Key

REDDCKWAMXYDEQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1C#N)C#[N+][O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a 300 ml, three-necked, round bottomed flask equipped with a magnetic stirrer, a thermometer, and a 125 ml dropping funnel topped with a drying tube was added triethylamine (6.1 g, 60 mmoles) and ether (150 ml). The solution was cooled to -5°C in an ice/salt bath and a solution of terephthalhydroximoyl chloride (4.7 g, 20 mmoles) in ether (75 ml) was added dropwise at -5°C with rapid stirring over a period of 20 minutes. The resulting white suspension was stirred an additional 40 minutes at -5°C. Cold distilled water (30 ml) was then added and the suspension was stirred an additional 20 minutes at 0°to -5°C and was then filtered on a sintered glass filter. The nearly white solid was washed thoroughly on the filter with cold distilled water (3 × 25 ml) and cold ether (3 ×0 25 ml) and was then dried in a vacuum desiccator for 2 1/4hours (0.7 mm Hg) to yield 3.1 g (95%) of nearly white, fluffy terephthalonitrile oxide (TPNO). (As a word of caution, the dry material decomposed explosively when heated to 155°C in air).
Quantity
6.1 g
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step One
Name
terephthalhydroximoyl chloride
Quantity
4.7 g
Type
reactant
Reaction Step Two
Name
Quantity
75 mL
Type
solvent
Reaction Step Two

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